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Introduction
Creosote is a complex mixture of several hundred to several thousand chemicals, primarily

polycyclic aromatic hydrocarbons (PAHs), and is a common contaminant at historical wood

treatment facilities.[1] Due to the hazardous nature of its constituents, accurate and

representative sampling is critical for site characterization, risk assessment, and the

development of remediation strategies. These application notes provide detailed protocols for

the collection of soil, groundwater, sediment, and air samples from sites contaminated with

creosote.

Pre-Sampling Planning and Health & Safety
Before any field activities, a comprehensive site-specific Health and Safety Plan (HASP) must

be developed and strictly followed.[2] Creosote contains compounds that are toxic and

carcinogenic.[3]

Key Health and Safety Considerations:

Personal Protective Equipment (PPE): At a minimum, this should include nitrile gloves,

safety glasses with side shields, steel-toed boots, and protective clothing (e.g., long-sleeved

shirts and long pants).[4][5] For activities with a high potential for vapor or dust generation,

respiratory protection may be necessary.
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Decontamination: Personnel should wash hands thoroughly after handling samples and

before eating, drinking, or smoking. All sampling equipment must be decontaminated

between sampling locations to prevent cross-contamination.

Site Control: Establish work zones (exclusion zone, contamination reduction zone, and

support zone) to control the spread of contamination.

Soil Sampling Protocol
Soil sampling at creosote-contaminated sites aims to determine the horizontal and vertical

extent of contamination. Sampling should proceed from the least contaminated areas to the

most contaminated areas to minimize the potential for cross-contamination.

Experimental Protocol:

Surface Soil Sampling (0-0.5 m depth):

Clear the sampling location of any surface debris.

Using a decontaminated stainless-steel trowel or scoop, collect a soil sample from the

desired depth.

Transfer the sample directly into a pre-labeled, laboratory-provided glass jar with a Teflon-

lined lid. For volatile organic compound (VOC) analysis, ensure the jar is filled completely

to minimize headspace.

Subsurface Soil Sampling:

Utilize a decontaminated hand auger, direct-push sampler, or drill rig with a split-spoon

sampler to advance to the desired sampling depth.

Collect the soil core and describe the lithology, noting any visible signs of contamination

(e.g., staining, odor).

From the core, select the soil interval to be sampled using a decontaminated stainless-

steel spatula.

Immediately place the sample into the appropriate containers.
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Sample Homogenization:

For composite samples or non-volatile analyses, place the collected soil in a stainless-

steel bowl and mix thoroughly using a stainless-steel spoon before filling the sample jars.

Samples for VOC analysis should not be homogenized.

Sample Handling and Preservation:

Immediately place the sealed sample containers in a cooler with ice to maintain a

temperature of approximately 4°C.

Complete the chain-of-custody form, noting the sample ID, date, time, and requested

analyses.

Groundwater Sampling Protocol
Groundwater sampling is crucial for assessing the migration of creosote constituents from the

source area. Low-flow (minimal drawdown) sampling is the preferred method as it provides

more representative samples by minimizing disturbance to the well and the surrounding

formation.

Experimental Protocol:

Well Inspection and Water Level Measurement:

Before sampling, inspect the well for integrity.

Measure the depth to water using a decontaminated electronic water level indicator.

Pump Installation and Purging:

Slowly lower a decontaminated submersible or peristaltic pump into the well, with the

intake set at the middle of the screened interval.

Begin purging the well at a low flow rate (typically 0.1 to 0.5 liters per minute).

Monitor field parameters (pH, temperature, specific conductance, dissolved oxygen, and

turbidity) using a flow-through cell.
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Continue purging until these parameters have stabilized, indicating that fresh formation

water is being drawn into the well.

Sample Collection:

Once parameters have stabilized, collect the groundwater samples directly from the pump

discharge tubing into the appropriate laboratory-provided containers.

Collect samples for VOC analysis first, with minimal turbulence.

Sample Handling and Preservation:

Preserve the samples as required for the specific analytical methods (see Table 1).

Place the samples in a cooler with ice and complete the chain-of-custody form.

Sediment Sampling Protocol
Sediment in streams, rivers, and other water bodies near a creosote-contaminated site can act

as a sink for contaminants.

Experimental Protocol:

Sample Location Selection:

Select depositional areas where fine-grained sediments are likely to accumulate.

Sample Collection:

For shallow water, a decontaminated stainless-steel scoop or hand corer can be used.

In deeper water, a petite Ponar or Ekman dredge is suitable for collecting surficial

sediment samples.

Carefully decant any overlying water from the sampler.

Transfer the sediment into a stainless-steel bowl for homogenization (except for VOC

samples).
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Sample Handling and Preservation:

Transfer the homogenized sediment into wide-mouth glass jars with Teflon-lined lids.

Place samples on ice in a cooler and complete the chain-of-custody.

Air Sampling Protocol
Air sampling may be necessary to assess the risk of exposure to volatile compounds

emanating from contaminated soil or groundwater.

Experimental Protocol:

Soil Gas Sampling:

Install a temporary soil gas probe to the desired depth.

Purge the probe and connect a sorbent tube or SUMMA canister to the sampling port.

Collect the soil gas sample at a controlled flow rate.

Ambient Air Sampling:

Place sampling media (e.g., sorbent tubes with a low-flow air sampling pump or passive

diffusion samplers) in the area of concern, typically at breathing zone height.

Record the start and end times of sampling and the flow rate for active sampling.

Sample Handling:

Seal the sorbent tubes or close the valve on the SUMMA canister immediately after

sampling.

Pack the samples for shipment to the laboratory, following the specific instructions for the

chosen method.

Data Presentation
Table 1: Sample Containers, Preservation, and Holding Times for Creosote-Related Analyses
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Analysis Matrix Container Preservation Holding Time

Polycyclic

Aromatic

Hydrocarbons

(PAHs) by EPA

Method 8270

Soil/Sediment

4-oz glass jar

with Teflon-lined

lid

Cool to ≤6°C

14 days to

extraction, 40

days to analysis

Water

1-L amber glass

with Teflon-lined

lid

Cool to ≤6°C

7 days to

extraction, 40

days to analysis

Volatile Organic

Compounds

(VOCs) by EPA

Method 8260

Soil/Sediment

40-mL VOA vial

with Teflon-lined

septum

Cool to ≤6°C,

with or without

methanol

preservation

14 days

Water

40-mL VOA vial

with Teflon-lined

septum

Cool to ≤6°C,

HCl to pH <2
14 days

Table 2: Typical Field Parameter Stabilization Criteria for Low-Flow Groundwater Sampling

Parameter
Stabilization Criteria (for 3 consecutive
readings)

pH ± 0.1 units

Specific Conductance ± 3%

Dissolved Oxygen ± 10%

Turbidity ± 10% for values > 5 NTU
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Phase 1: Planning

Phase 2: Field Implementation

Phase 3: Post-Field Activities

Phase 4: Laboratory Analysis
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Caption: Workflow for creosote-contaminated site sampling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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